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Compound of Interest

Compound Name: Promega

Cat. No.: B15193565

Researchers, scientists, and drug development professionals utilizing Promega products can
ensure laboratory safety and environmental responsibility by adhering to proper disposal
procedures. While specific protocols are dictated by the chemical composition of individual
products and local regulations, a general framework ensures safe handling and disposal of
waste materials. The primary source for disposal information for chemical products is the
Safety Data Sheet (SDS) provided by Promega.

General Disposal Guidelines

The most critical step in the proper disposal of any Promega product is to consult the product's
Safety Data Sheet (SDS). The SDS contains a dedicated section on disposal considerations,
outlining the appropriate methods and any specific precautions required. In addition to the
SDS, all disposal activities must comply with applicable regional, national, and local laws and
regulations.[1][2] For institution-specific procedures, it is essential to contact your
Environmental Health & Safety (EH&S) department.[3]

For liquid waste, a common recommendation is to absorb the material with an inert substance
such as sand, diatomite, or universal binders before disposal.[1][2] It is crucial to prevent
chemical waste from entering sewers or surface and ground water.[1][2]

Promega is committed to sustainability and minimizing environmental impact. This includes
initiatives to reduce waste through enhanced recycling programs and minimizing the use of
single-use and difficult-to-recycle materials.[4][5]
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Disposal of Common Promega Product

Components

While individual product formulations vary, some common components and their general

disposal considerations are outlined below.

Component/Waste Type

General Disposal
Recommendations

Key Considerations

Chemical Reagents

Consult the product-specific
Safety Data Sheet (SDS).
Dispose of in accordance with
local, state, and federal

regulations.

Some reagents, like those
containing guanidine, may be
considered hazardous and
require special collection and
disposal by your institution's
EH&S department.[3]

Plastics (Tubes, Plates, etc.)

These items do not typically
have an SDS.[6] Follow
institutional guidelines for

plastic waste.

Consider recycling options
where available. Promega has
initiatives to reduce plastic

waste.[4]

Recombinant or Synthetic
Nucleic Acid Molecules (rDNA)

Must be decontaminated prior
to disposal, often through
autoclaving or chemical
disinfection (e.g., 10% bleach
solution). All  DNA waste
should be disposed of as
Regulated Medical Waste
(RMW).[7]

Adherence to NIH guidelines
for research involving
recombinant or synthetic
nucleic acid molecules is
required for institutions
receiving NIH funding.[7]

Uncleaned Packaging

Disposal must be made
according to official

regulations.[1][2]

Consult your institution's
guidelines for handling
chemically contaminated

packaging.

Experimental Protocols
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Detailed experimental protocols for the disposal of specific Promega products are not publicly
available as they are dependent on the product's composition and the user's location and
institutional policies. The recommended procedure is to always refer to the product's SDS and
consult with your institution's safety office.

Promega Product Disposal Workflow

The following diagram illustrates the general decision-making process for the proper disposal of
Promega products.
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Caption: Decision workflow for Promega product disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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